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Cat. No.: B7761500 Get Quote

An In-Depth Technical Guide to 1,3-Diaminopropane: Core Chemical Properties and Structure

for Researchers and Drug Development Professionals

Executive Summary
1,3-Diaminopropane, also known as trimethylenediamine, is a versatile and fundamental

building block in modern chemistry.[1][2] With the chemical formula H₂N(CH₂)₃NH₂, this simple

diamine is a colorless, mobile liquid with a characteristic fishy, amine-like odor.[1][3] Its utility

spans a wide range of applications, from the synthesis of pharmaceuticals and agrochemicals

to the production of high-performance polymers and corrosion inhibitors.[2][4] This guide

provides a comprehensive overview of the core chemical properties, structure, reactivity, and

applications of 1,3-diaminopropane, with a focus on its relevance to researchers, scientists,

and professionals in drug development.

Chemical Identity and Molecular Structure
1,3-Diaminopropane is systematically named propane-1,3-diamine.[3] It is an alkane-

alpha,omega-diamine, meaning it has a propane backbone with amino groups at the terminal

positions (1 and 3).[3][5] This structural arrangement of two primary amine groups separated by

a flexible three-carbon chain is key to its chemical reactivity and utility as a bidentate ligand

and a monomer in polymerization.[6][7]
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CAS Number: 109-76-2[1][2][3][4][5][8][9][10][11][12][13][14][15][16][17][18][19]

Molecular Formula: C₃H₁₀N₂[1][4][8][9][11][12][14][16]

Molecular Weight: 74.12 g/mol [8][9][14][15][18]

Synonyms: 1,3-Propanediamine, Trimethylenediamine, 3-Aminopropylamine[1][3][4][8][13]

Caption: Molecular structure of 1,3-Diaminopropane.

Physicochemical Properties
1,3-Diaminopropane is a colorless to light yellow liquid that is soluble in water and many polar

organic solvents.[1][4] It is a hygroscopic and flammable liquid.[5][20] A summary of its key

physicochemical properties is presented in the table below.

Property Value Source(s)

Appearance Colorless to light yellow liquid [1][4]

Odor Fishy, ammoniacal [1]

Melting Point -12 °C [1][4][16][18]

Boiling Point 137-140 °C [1][4][10][16][17][18]

Density 0.888 g/mL at 25 °C [1][4][16]

Refractive Index n20/D 1.458 [1][4][16]

Vapor Pressure <10 hPa at 20 °C [18]

Flash Point 50 °C [10][18]

Autoignition Temperature 350 °C [18]

Solubility Soluble in water [1][3][21]

logP -1.43 [1][3]

Spectroscopic Data
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Comprehensive spectroscopic data for 1,3-diaminopropane is available through various public

and subscription-based databases. The National Institute of Standards and Technology (NIST)

Chemistry WebBook is a primary resource for this information, including mass spectrometry,

gas chromatography, and thermochemical data.[11][12][22][23] This data is crucial for the

identification and characterization of 1,3-diaminopropane and its derivatives in experimental

settings.

Reactivity and Chemical Behavior
The chemical behavior of 1,3-diaminopropane is dominated by the two primary amine groups.

These groups are nucleophilic and can readily participate in a variety of chemical reactions,

including:

Nucleophilic Substitution and Condensation Reactions: It reacts with a wide range of

electrophiles, making it a key intermediate in the synthesis of more complex molecules.[6]

Formation of Heterocycles: Its bifunctional nature makes it an ideal precursor for the

synthesis of various heterocyclic compounds, which are fundamental structures in many

pharmaceutical drugs.[1][2][7]

Coordination Chemistry: As a bidentate ligand, 1,3-diaminopropane can form stable

coordination complexes with various metal ions.[15]

Polymerization: It serves as a monomer in the production of polyamides and polyurethanes,

contributing to materials with desirable properties like thermal stability and mechanical

strength.[4][7]

Incompatibilities: 1,3-Diaminopropane is incompatible with strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[5][20] It is also heat-sensitive and can form explosive mixtures

with air.[5][17]

Applications in Research and Drug Development
The unique structural and reactive properties of 1,3-diaminopropane make it a valuable tool in

both academic research and industrial applications, particularly in the pharmaceutical sector.
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Pharmaceutical Intermediate: It is a crucial building block in the synthesis of a variety of

active pharmaceutical ingredients (APIs).[2][6] Its use contributes to the efficacy and stability

of the final drug products by enabling the construction of molecules that can effectively target

specific biological pathways.[6] Specific examples of its application include the synthesis of

cholinesterase inhibitors and thrombosis inhibitors.[6][15] It has also been used in the

synthesis of antineoplastic agents like piroxantrone and losoxantrone.[1][7]

Bioconjugation: In biotechnology, it can act as a linker for attaching biomolecules, which is

essential for developing targeted drug delivery systems and diagnostic tools.[4]

Polymer Science: It is a key monomer for creating specialty polymers and resins used in

high-performance plastics, fibers, and coatings.[2]

Corrosion Inhibition: It is used in the formulation of corrosion inhibitors for metals, particularly

in industrial settings like oil and gas pipelines.[4]

Synthesis of 1,3-Diaminopropane
Industrially, 1,3-diaminopropane is typically produced through a two-stage continuous

process.[14][17] The first stage involves the reaction of acrylonitrile with an excess of ammonia

to produce 2-aminopropionitrile and bis(cyanoethyl) amine.[14][17] In the second stage, this

mixture of aminonitriles is hydrogenated over a fixed-bed catalyst, such as cobalt or nickel, to

yield 1,3-diaminopropane and bis(aminopropyl)amine.[14][17] The yield of 1,3-
diaminopropane can be enhanced by using a large excess of ammonia or by the addition of a

polar solvent and water.[14][17]

Safety and Handling
1,3-Diaminopropane is a hazardous chemical that requires careful handling to ensure

personnel safety.

Hazards: It is a flammable liquid and vapor.[10][18] It is harmful if swallowed and fatal in

contact with skin.[10] It causes severe skin burns and eye damage and may cause allergy or

asthma symptoms or breathing difficulties if inhaled.[10]

Personal Protective Equipment (PPE): When handling 1,3-diaminopropane, it is essential to

wear appropriate personal protective equipment, including chemical-resistant gloves (e.g.,
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Butyl rubber, Neoprene), safety goggles or a face shield, and protective clothing.[21][24][25]

In situations with inadequate ventilation, a NIOSH-approved respirator with an appropriate

cartridge is necessary.[21][24]

Storage: It should be stored in a tightly closed container in a dry, well-ventilated place, away

from heat, sparks, open flames, and other ignition sources.[20][24] It is hygroscopic and

should be protected from moisture.[5][20]

Spill and First Aid Procedures: In case of a spill, the area should be evacuated, and the spill

should be contained and cleaned up using absorbent materials by personnel wearing

appropriate PPE.[21][25] In case of contact with skin or eyes, the affected area should be

flushed immediately and copiously with water, and medical attention should be sought.[25] If

inhaled, the individual should be moved to fresh air.[25]

Experimental Protocol: Example Synthesis of N,N'-
Disubstituted-1,3-diaminopropane
This protocol provides a general methodology for the synthesis of a simple N,N'-disubstituted

derivative of 1,3-diaminopropane, a common reaction in medicinal chemistry for creating

building blocks for more complex molecules.
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Start: Prepare Reactants

Step 1: Dissolve 1,3-diaminopropane
in an appropriate solvent (e.g., DCM)

in a round-bottom flask.

Step 2: Cool the solution
to 0 °C in an ice bath.

Step 3: Add an acylating or alkylating agent
(e.g., an acid chloride or alkyl halide)

dropwise with stirring.

Step 4: Allow the reaction to warm to room temperature
and stir for a specified time (e.g., 2-12 hours).

Step 5: Monitor the reaction progress
using TLC or LC-MS.

Step 6: Quench the reaction
with a suitable reagent (e.g., water or a mild base).

Step 7: Perform an aqueous workup
to separate the organic and aqueous layers.

Step 8: Dry the organic layer
over an anhydrous drying agent (e.g., Na₂SO₄).

Step 9: Filter and concentrate the organic layer
under reduced pressure.

Step 10: Purify the crude product
by column chromatography or recrystallization.

End: Characterize the final product
(NMR, MS, IR).

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of a disubstituted 1,3-diaminopropane
derivative.

Detailed Steps:

Reaction Setup: In a well-ventilated fume hood, dissolve 1,3-diaminopropane (1 equivalent)

in a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran) in a round-bottom

flask equipped with a magnetic stir bar.

Cooling: Place the flask in an ice-water bath to cool the solution to 0 °C.

Addition of Reagent: Slowly add the desired electrophile (e.g., an acyl chloride or an alkyl

halide, 2.2 equivalents) to the stirred solution. The addition should be dropwise to control the

exothermic reaction.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Let the reaction stir for 2-12 hours, or until completion.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup: Once the reaction is complete, quench the reaction by slowly adding water or a

saturated aqueous solution of a mild base (e.g., sodium bicarbonate).

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent. Wash the organic layer with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced

pressure using a rotary evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel or by

recrystallization to obtain the pure N,N'-disubstituted-1,3-diaminopropane derivative.

Characterization: Characterize the final product using standard analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared

(IR) spectroscopy to confirm its structure and purity.
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This generalized protocol serves as a template. The specific solvent, reaction time,

temperature, and purification method will need to be optimized based on the specific substrate

and desired product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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